Cas no 306937-02-0 (3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 306937-02-0
• MF: C₁₅H₁₆Cl₂N₂O₂
• MW: 327.205741882324
• CID: 841194
• PubChem ID: 2735666
• Update Time: 2025-04-19

3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 5-tert-butyl-2-[(2,4-dichlorophenyl)methyl]pyrazole-3-carboxylic acid
• HMS566F19
• SCHEMBL3064847
• DTXSID40370870
• 1H-Pyrazole-5-carboxylic acid, 1-[(2,4-dichlorophenyl)methyl]-3-(1,1-dimethylethyl)-
• CHEMBL1421810
• MLS000850757
• 3-tert-Butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrazole-5-carboxylic acid
• HMS2799L04
• MFCD01571367
• Oprea1_528094
• Maybridge1_008753
• SMR000456774
• 306937-02-0
• 3-tert-Butyl-1-(2,4-dichlorobenzyl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C15H16Cl2N2O2/c1-15(2,3)13-7-12(14(20)21)19(18-13)8-9-4-5-10(16)6-11(9)17/h4-7H,8H2,1-3H3,(H,20,21)
• InChI Key： VQNZMDMWUNBVGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(C(=O)O)=CC(C(C)(C)C)=N1)Cl

Computed Properties

• Exact Mass: 326.05908
• Monoisotopic Mass: 326.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12